Cas no 128899-79-6 ((S)-4,4,4-Trifluoro-3-hydroxybutyric acid)

• Product Name: (S)-4,4,4-Trifluoro-3-hydroxybutyric acid
• CAS No: 128899-79-6
• Molecular Formula: C₄H₅O₃F₃
• Molecular Weight: 158.0759
• MDL: MFCD03093018
• CID: 105607
• PubChem ID: 7000146

(S)-4,4,4-Trifluoro-3-hydroxybutyric acid Properties

Names and Identifiers

• (S)-4,4,4-Trifluoro-3-hydroxybutyric acid
• (3S)-3-HYDROXY-4,4,4-TRIFLUOROBUTANOIC ACID
• (3S)-3-Hydroxy-4,4,4-trifluorobutyric acid
• Butanoicacid, 4,4,4-trifluoro-3-hydroxy-, (3S)-
• (3S)-4,4,4-trifluoro-3-hydroxybutanoic acid
• (S)-(-)-(2-hydroxy-3,3,3-trifluoropropyl)phenyl ketone
• (S)-(-)-3,3,3-trifluoro-2-hydroxypropyl phenyl ketone
• (S)-4,4,4-trifluoro-3-hydroxy-1-phenyl-1-butanone
• (S)-4,4,4-trifluoro-3-hydroxy-1-phenylbutan-1-one
• (S)-4,4,4-trifluoro-3-hydroxybutanoic acid
• 1-Butanone, 4,4,4-trifluoro-3-hydroxy-1-phenyl-, (3S)-
• CTK0C5524
• SureCN6897943
• S-TFHBA
• (S)-3-HYDROXY-4,4,4-TRIFLUOROBUTYRIC ACID
• MFCD03093017
• 128899-79-6
• EN300-1932684
• SCHEMBL1967208
• (R)-3-Hydroxy-4,4,4-trifluorobutyric acid
• Butanoicacid,4,4,4-trifluoro-3-hydroxy-,(3S)-
• CS-0344978
• AKOS005063872
• butanoic acid, 4,4,4-trifluoro-3-hydroxy-, (3s)-
• ASQMUMZEQLWJRC-REOHCLBHSA-N
• (S)-4,4,4-Trifluoro-3-hydroxybutyricacid

• MDL： MFCD03093018
• InChIKey： ASQMUMZEQLWJRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H5F3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)
• SMILES： FC(F)(F)C(O)CC(O)=O

Computed Properties

• Exact Mass: 285.92732
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.019
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 0.38430
• PSA: 0
• Refractive Index: 1.42
• Boiling Point: 261.3±40.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 122.2±14.2 °C
• Color/Form: NA
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids